Cas no 17624-26-9 (2-(2-(Pyridin-2-yl)ethyl)isoindoline-1,3-dione)

• Product Name: 2-(2-(Pyridin-2-yl)ethyl)isoindoline-1,3-dione
• CAS No: 17624-26-9
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 87870
• PubChem ID: 231380
• Update Time: 2025-06-10

2-(2-(Pyridin-2-yl)ethyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Pyridin-2-yl)ethyl)isoindoline-1,3-dione
• 2-(2-pyridin-2-ylethyl)isoindole-1,3-dione
• 2-(2-aminoethyl)-N-phthalimidopyridine
• 2-(2-Pyridin-2-yl-ethyl)-isoindol-1,3-dione
• 2-[2-(2-pyridinyl)ethyl]-1H-isoindole-1,3(2H)-dione
• 2-[2-(pyridin-2-yl)ethyl]-1h-isoindole-1,3(2h)-dione
• N-(2-[2]Pyridyl-aethyl)-phthalimid
• N-(2-[2]pyridyl-ethyl)-phthalimide
• N-(2-pyridin-2-yl-ethyl)-phthalimide
• N-<2-(2-Pyridyl)-ethyl>phthalimid
• N-2-(2-PYRIDYLETHYL)PHTHALIMIDE
• N-2-(2-PYRIDYLETHYL)PHTHALIMIDE: TECH., 90%
• SMR000080944
• AKOS003594275
• NSC27512
• FT-0629714
• SR-01000293315
• NSC-27512
• DTXSID20282705
• CHEMBL1596215
• HMS2446E21
• SCHEMBL3281437
• CS-0358486
• 17624-26-9
• SB65134
• MLS000100200
• NSC165996
• A881531
• NSC-165996
• 1H-Isoindole-1,3(2H)-dione, 2-[2-(2-pyridinyl)ethyl]-
• SDCCGMLS-0029617.P002
• ETHYL5-CHLORO-METHYLPYRAZOLE-4-CARBOXYLATE
• SR-01000293315-1
• XDSOQPQMYBPJND-UHFFFAOYSA-N
• STL573425

• MDL： MFCD03368393
• Inchi： 1S/C15H12N2O2/c18-14-12-6-1-2-7-13(12)15(19)17(14)10-8-11-5-3-4-9-16-11/h1-7,9H,8,10H2
• InChI Key： XDSOQPQMYBPJND-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCC1C=CC=CN=1)=O
• BRN： 223730

Computed Properties

• Exact Mass: 252.09000
• Monoisotopic Mass: 252.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 50.3A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.3±0.1 g/cm3
• Melting Point: 89-92°C
• Boiling Point: 227°C 10mm
• Flash Point: 227°C/10mm
• Refractive Index: 1.635
• PSA: 50.27000
• LogP: 1.85820
• Solubility: Uncertain

2-(2-(Pyridin-2-yl)ethyl)isoindoline-1,3-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-(2-(Pyridin-2-yl)ethyl)isoindoline-1,3-dione

Recent Advances in the Study of 2-(2-(Pyridin-2-yl)ethyl)isoindoline-1,3-dione (CAS: 17624-26-9)

The compound 2-(2-(Pyridin-2-yl)ethyl)isoindoline-1,3-dione (CAS: 17624-26-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-(2-(Pyridin-2-yl)ethyl)isoindoline-1,3-dione as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structure, featuring a pyridine moiety linked to an isoindoline-1,3-dione core, provides a scaffold for the development of compounds with diverse biological activities. Researchers have explored its potential as a building block for kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds.

One of the most significant breakthroughs involves the use of this compound in the development of targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2-(Pyridin-2-yl)ethyl)isoindoline-1,3-dione exhibit potent inhibitory activity against specific tyrosine kinases involved in tumor growth and metastasis. The study reported IC50 values in the nanomolar range for several derivatives, suggesting high potential for further optimization.

In addition to its anticancer potential, recent research has explored the compound's application in neurodegenerative diseases. A team from Harvard Medical School published findings in ACS Chemical Neuroscience showing that certain analogs of 2-(2-(Pyridin-2-yl)ethyl)isoindoline-1,3-dione can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The mechanism appears to involve modulation of amyloid-beta aggregation and reduction of oxidative stress.

The synthetic accessibility of 2-(2-(Pyridin-2-yl)ethyl)isoindoline-1,3-dione has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an improved, scalable synthesis route with higher yields and reduced environmental impact. This advancement is particularly important for potential industrial-scale production of pharmaceutical derivatives.

Despite these promising developments, challenges remain in the clinical translation of compounds based on this scaffold. Pharmacokinetic studies have identified issues with metabolic stability that need to be addressed through structural modifications. Current research efforts are focusing on optimizing the balance between potency, selectivity, and drug-like properties of derivatives.

Looking forward, the unique structural features of 2-(2-(Pyridin-2-yl)ethyl)isoindoline-1,3-dione continue to inspire novel drug discovery approaches. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, targeting indications ranging from oncology to infectious diseases. The coming years are likely to see significant progress in understanding and harnessing the full therapeutic potential of this versatile scaffold.